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Compound of Interest

Compound Name: N,N-Dimethyl-D6-acetamide

Cat. No.: B1459259 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of isotopically labeled compounds is paramount for their effective

application in experimental and analytical settings. This technical guide provides an in-depth

overview of the core physical properties of N,N-Dimethyl-D6-acetamide, a deuterated analog

of N,N-Dimethylacetamide.

N,N-Dimethyl-D6-acetamide, in which the six hydrogen atoms on the two methyl groups are

replaced with deuterium, is a valuable tool in various research applications, including as an

internal standard in mass spectrometry-based quantification and as a solvent in nuclear

magnetic resonance (NMR) spectroscopy. Its physical properties are crucial for accurate

experimental design and interpretation of results.

Core Physical and Chemical Properties
The introduction of deuterium atoms into the molecular structure of N,N-Dimethylacetamide

results in a slight increase in its molecular weight and can subtly influence its physical

properties such as density, boiling point, and melting point. While specific experimental data for

the deuterated form is not always readily available, the properties of its non-deuterated

counterpart serve as a reliable baseline.

Table 1: Physical and Chemical Properties of N,N-Dimethyl-D6-acetamide and N,N-

Dimethylacetamide
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Property
N,N-Dimethyl-D6-
acetamide

N,N-Dimethylacetamide
(non-deuterated)

Molecular Formula C₄H₃D₆NO C₄H₉NO[1][2][3][4][5]

Molecular Weight 93.16 g/mol 87.12 g/mol

Density No data available 0.937 g/mL at 25 °C

Boiling Point No data available 165-166 °C

Melting Point No data available -20 °C

Solubility in Water No data available Miscible

Appearance -
Colorless to pale yellow clear

liquid

CAS Number 31591-08-9 127-19-5

Note on Deuteration Effects: The replacement of hydrogen with deuterium, a heavier isotope,

generally leads to a slight increase in the density, boiling point, and melting point of a

compound. Therefore, the values for N,N-Dimethyl-D6-acetamide are expected to be

marginally higher than those of N,N-Dimethylacetamide. The solubility characteristics are not

expected to be significantly altered.

Experimental Protocols for Physical
Characterization
Accurate determination of the physical properties of N,N-Dimethyl-D6-acetamide can be

achieved through standard laboratory procedures. The following sections detail the

methodologies for key experiments.

Determination of Density
The density of a liquid compound like N,N-Dimethyl-D6-acetamide can be determined using

several methods, with the choice often depending on the required precision and sample

volume.

Protocol using a Graduated Cylinder and Balance:
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Mass Measurement: Weigh a clean and dry graduated cylinder on an analytical balance and

record its mass.

Volume Measurement: Carefully add a known volume of N,N-Dimethyl-D6-acetamide to the

graduated cylinder. Read the volume from the bottom of the meniscus.

Combined Mass Measurement: Weigh the graduated cylinder containing the liquid and

record the combined mass.

Calculation: Subtract the mass of the empty graduated cylinder from the combined mass to

obtain the mass of the liquid. The density is then calculated by dividing the mass of the liquid

by its volume.

Protocol using a Pycnometer for Higher Precision:

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Weigh the empty pycnometer on an analytical balance.

Mass of Pycnometer with Sample: Fill the pycnometer with N,N-Dimethyl-D6-acetamide,

ensuring no air bubbles are present, and weigh it.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass by the known volume of the

pycnometer.

Determination of Boiling Point
The boiling point is a key indicator of a liquid's volatility and purity.

Thiele Tube Method:

Sample Preparation: Place a small amount of N,N-Dimethyl-D6-acetamide into a small test

tube. Invert a sealed capillary tube and place it into the test tube with the open end

submerged in the liquid.

Apparatus Setup: Attach the test tube to a thermometer and place the assembly in a Thiele

tube containing a high-boiling point oil, ensuring the rubber band or attachment is above the
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oil level.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.

Observation: A stream of bubbles will emerge from the capillary tube as the liquid heats up

and the air expands. Continue gentle heating until a steady stream of bubbles is observed.

Boiling Point Determination: Remove the heat source. The boiling point is the temperature at

which the bubbling stops and the liquid begins to be drawn back into the capillary tube.

Determination of Melting Point
For compounds that are solid at or near room temperature, the melting point is a crucial

physical constant. Given that N,N-Dimethylacetamide has a melting point of -20 °C, this

procedure would require a cryostat or a specialized low-temperature melting point apparatus.

General Capillary Method:

Sample Preparation: If the sample is solid, introduce a small, finely powdered amount into a

capillary tube sealed at one end.

Apparatus Setup: Place the capillary tube in a melting point apparatus.

Heating and Observation: Heat the sample slowly. The melting point range is recorded from

the temperature at which the first drop of liquid appears to the temperature at which the

entire sample has melted. For a pure compound, this range should be narrow.

Determination of Solubility
The solubility of a compound in various solvents is a fundamental property that dictates its

utility in different applications.

Qualitative Solubility Test:

Solvent Selection: Choose a range of solvents (e.g., water, ethanol, acetone, hexane).

Sample Addition: To a small test tube containing a measured volume of the solvent (e.g., 1

mL), add a small, measured amount of N,N-Dimethyl-D6-acetamide (e.g., 0.1 mL).
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Observation: Agitate the mixture and observe whether the solute dissolves completely. The

compound is classified as soluble, partially soluble, or insoluble based on visual inspection.

Quantitative Solubility Determination (Gravimetric Method):

Saturated Solution Preparation: Prepare a saturated solution of N,N-Dimethyl-D6-
acetamide in the solvent of interest at a specific temperature by adding an excess of the

solute to the solvent and stirring until equilibrium is reached.

Aliquoting: Carefully withdraw a known volume of the clear supernatant, ensuring no

undissolved solid is transferred.

Solvent Evaporation: Evaporate the solvent from the aliquot completely under controlled

conditions (e.g., in a vacuum oven).

Mass of Solute: Weigh the residue to determine the mass of the dissolved solute.

Calculation: The solubility is expressed as the mass of solute per volume of solvent (e.g.,

g/100 mL).

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the physical characterization of a liquid

sample such as N,N-Dimethyl-D6-acetamide.
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Workflow for Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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